Cas no 802918-46-3 (1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-)

• Product Name: 1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-
• CAS No: 802918-46-3
• MF: C₂₂H₂₄F₃N
• MW: 359.427876472473
• CID: 2950679
• Update Time: 2025-10-29

1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]- Chemical and Physical Properties

Names and Identifiers

• 西那卡塞杂质09
• 1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-
• N-(1-(7,8-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine
• N-[1-(7,8-dihydronaphthalen-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine
• F19259

• Inchi： 1S/C22H24F3N/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25/h2,4-5,7,9-11,13,15-16,26H,3,6,8,12,14H2,1H3
• InChI Key： VPQWHHXHXLLCGV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CCCNC(C)C1=CC=CC2C=CCCC1=2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 459
• XLogP3: 6
• Topological Polar Surface Area: 12

Additional information on 1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-

Introduction to 1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]- (CAS No. 802918-46-3)

1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-, identified by its CAS number 802918-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research and development. The presence of multiple functional groups, including an amine moiety and a complex aromatic system, positions this molecule as a potential candidate for various biochemical applications.

The molecular structure of 1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]- is characterized by a naphthalene core substituted with a methyl group at the alpha position and an extended side chain that incorporates a trifluoromethyl group and a propyl moiety. This unique arrangement of substituents contributes to its distinct chemical behavior and reactivity. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, which has been a driving force behind its exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage advanced structural motifs to achieve therapeutic efficacy. 1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]- stands out due to its potential to interact with biological targets in novel ways. The combination of the naphthalene scaffold with the propyl chain provides a versatile platform for further derivatization, allowing researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The amine group serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with enhanced binding affinity or altered pharmacokinetic profiles. This flexibility has made 1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]- a valuable building block in synthetic chemistry.

Recent studies have begun to explore the biological activity of this compound and its derivatives. Preliminary investigations suggest that molecules based on this scaffold may exhibit properties relevant to neurological disorders, inflammation, and other therapeutic areas. The trifluoromethyl group's influence on electronic properties has been particularly noted, as it can modulate interactions with biological targets such as enzymes and receptors.

The synthesis of 1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]- involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include the introduction of the naphthalene core followed by functionalization at specific positions to achieve the desired substitution pattern. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex side chain efficiently.

The role of computational chemistry in understanding and optimizing this compound cannot be overstated. Molecular modeling studies have provided insights into how structural modifications can influence biological activity. These simulations have helped guide synthetic efforts toward more potent and selective derivatives.

In conclusion,1-Naphthalenemethanamine, 7,8-dihydro-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]- (CAS No. 802918-46-3) represents a promising entity in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound and its derivatives,1-Naphthalenemethanamine, it is poised to play an increasingly significant role in addressing unmet medical needs.